Cas no 25329-47-9 (Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1))

• Product Name: Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1)
• CAS No: 25329-47-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 275154
• PubChem ID: 19024
• Update Time: 2025-04-19

Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-methylethyl)-, sodium salt(1:1)
• 3-methyl-2-phenylbutanoic acid
• 3-methyl-2-phenyl-butanoic acid
• 25329-47-9
• 2-ISOPROPYL-2-PHENYLACETIC ACID
• MFCD00021708
• NSC-22982
• MFCD00167435
• Benzeneacetic acid, alpha-(1-methylethyl)-
• 3-Methyl-2-phenylbutyric acid
• EN300-93753
• SCHEMBL66944
• AS-39413
• MFCD11505969
• SY025441
• SY025358
• DTXSID40928815
• BRN 2045915
• alpha-Isopropylphenylacetic acid
• A-Isopropylbenzeneacetic acid
• AS)-
• SB32951
• SY038402
• FT-0622166
• 2-phenyl-3-methyl-butanoic acid
• (
• AC-29624
• NSC 22982
• BUTYRIC ACID, 3-METHYL-2-PHENYL-
• Benzeneacetic acid, .alpha.-(1-methylethyl)-
• 2-phenyl-3-methylbutyric acid
• Z982130186
• 3-Methyl-2-phenyl-butyric acid
• SB32950
• 3508-94-9
• CS-0059235
• NSC22982
• AKOS009158545

• Inchi： 1S/C11H14O2/c1-8(2)10(11(12)13)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)
• InChI Key： HDLQGISFYDYWFJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.063
• Boiling Point: 282°Cat760mmHg
• Flash Point: 179.2°C
• PSA: 37.3
• LogP: 2.51080